5-(3,4-dimethoxyphenyl)-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione

• IUPAC Name: 5-(3,4-dimethoxyphenyl)-3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• InChI: InChI=1S/C22H20N6O5/c1-12-6-4-5-7-14(12)20-23-17(33-25-20)11-27-19-18(24-26-27)21(29)28(22(19)30)13-8-9-15(31-2)16(10-13)32-3/h4-10,18-19H,11H2,1-3H3
• InChI Key: ZKPRPZXTLSJEIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CN3C4C(C(=O)N(C4=O)C5=CC(=C(C=C5)OC)OC)N=N3
• Molecular Formula: C22H20N6O5
• Molecular Weight: 448.4 g/mol
• CAS No.: 1207046-89-6

Description

This compound is a polycyclic heterocyclic molecule featuring a fused pyrrolo-triazole-dione core substituted with a 3,4-dimethoxyphenyl group and a 1,2,4-oxadiazole ring linked via a methyl group to a 2-methylphenyl moiety. The structural complexity arises from its multiple fused rings (pyrrolo[3,4-d][1,2,3]triazole-4,6-dione) and diverse substituents, which likely influence its physicochemical properties and bioactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3,4-dimethoxyphenyl)-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione typically involves multi-step organic reactions. The process begins with the preparation of the core pyrrolo[3,4-d][1,2,3]triazole structure, followed by the introduction of the oxadiazole and dimethoxyphenyl groups through various coupling reactions. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the laboratory synthesis methods. This includes the use of large-scale reactors, continuous flow systems, and advanced purification techniques to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

5-(3,4-dimethoxyphenyl)-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of specific atoms within the molecule.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional oxygen-containing functional groups, while reduction could result in simpler, more reduced forms of the original compound.

Scientific Research Applications

5-(3,4-dimethoxyphenyl)-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activity, including antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 5-(3,4-dimethoxyphenyl)-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table highlights key structural and functional differences between the target compound and related molecules from the evidence:

Compound	Core Structure	Substituents	Key Properties/Applications	Reference
Target Compound: 5-(3,4-dimethoxyphenyl)-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-pyrrolo-triazole-4,6-dione	Pyrrolo[3,4-d][1,2,3]triazole-4,6-dione	3,4-dimethoxyphenyl; 1,2,4-oxadiazole with 2-methylphenyl	Hypothesized bioactivity due to oxadiazole (electron-deficient) and methoxy groups (lipophilic)	N/A
5-(2-Chlorophenyl)-3-[4-(dimethylamino)phenyl]-2-(2-methylphenyl)dihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (MolPort-000-658-681)	Pyrrolo[3,4-d][1,2]oxazole-4,6-dione	2-chlorophenyl; 4-dimethylaminophenyl; 2-methylphenyl	Structural analog with potential antimicrobial activity; substituents modulate electronic effects
3-[5-(4-Methoxyphenyl)-pyrrolo-thiazolo-pyrimidin-6-yl]-triazolo-thiadiazin-6(7H)-one (Compound 6)	Pyrrolo[1,2-c]thiazolo[3,2-a]pyrimidine	4-methoxyphenyl; triazolo-thiadiazine	Demonstrated stability via NMR/MS; methoxy group enhances solubility
5-(5-Methyl-1H-pyrazol-3-yl)-4-phenyl-4H-1,2,4-triazole-3-thiol	1,2,4-Triazole	Pyrazole; phenyl; thiol group	Antioxidant and antimicrobial activity via thiol-mediated redox interactions
6-(2,6-Dichlorophenyl)-3-(3-methyl-1H-pyrazol-5-yl)-triazolo-thiadiazine-7-carboxylic acid	Triazolo[3,4-b][1,3,4]thiadiazine	Dichlorophenyl; pyrazole; carboxylic acid	Optimized synthesis for enhanced pharmacological activity; chlorine atoms improve lipophilicity

Structural and Functional Insights:

Core Heterocycles: The target compound’s pyrrolo-triazole-dione core differs from pyrrolo-oxazoles (e.g., MolPort-000-658-681) and pyrrolo-thiazoles (e.g., Compound 6), which may alter ring strain, aromaticity, and intermolecular interactions .

Substituent Effects :

• The 3,4-dimethoxyphenyl group in the target compound likely increases lipophilicity and membrane permeability compared to chlorophenyl or unsubstituted aryl groups in analogs .
• Methoxy groups (as in Compound 6) are associated with improved solubility and metabolic stability, which may extend to the target compound .

Synthetic Pathways: Similar compounds (e.g., Compound 6, MolPort-000-658-681) were synthesized via cyclization (e.g., using monochloroacetic acid) or condensation (e.g., with sodium hydride in toluene), suggesting feasible routes for the target compound .

Biological Potential: Molecular docking studies on triazolo-thiadiazoles (e.g., ) indicate affinity for enzymes like 14-α-demethylase, implying that the target compound’s oxadiazole and triazole motifs may confer antifungal or antimicrobial activity .